Cas no 1218211-83-6 (2-[(1-cyclopropylethyl)amino]cyclohexan-1-ol)

• Product Name: 2-[(1-cyclopropylethyl)amino]cyclohexan-1-ol
• CAS No: 1218211-83-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5231257
• Update Time: 2026-03-07

2-[(1-cyclopropylethyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(1-cyclopropylethyl)amino]cyclohexan-1-ol
• Cyclohexanol, 2-[(1-cyclopropylethyl)amino]-

• Inchi： 1S/C11H21NO/c1-8(9-6-7-9)12-10-4-2-3-5-11(10)13/h8-13H,2-7H2,1H3
• InChI Key： MRTSXJZIWNSOAD-UHFFFAOYSA-N
• SMILES： OC1CCCCC1NC(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 32.299

Additional information on 2-[(1-cyclopropylethyl)amino]cyclohexan-1-ol

Introduction to 2-[(1-Cyclopropylethyl)Amino]Cyclohexan-1-Ol (CAS No: 1218211-83-6)

2-[(1-Cyclopropylethyl)Amino]Cyclohexan-1-Ol is a compound with the CAS number 1218211-83-6, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of cyclohexanol, featuring a substituted amino group that introduces complexity to its molecular structure. The presence of the cyclopropyl group further enhances its chemical interest, making it a subject of extensive research in recent years.

The molecular structure of 2-[(1-Cyclopropylethyl)Amino]Cyclohexan-1-Ol consists of a cyclohexane ring with a hydroxyl group at position 1 and an amino group at position 2. The amino group is substituted with a 1-cyclopropylethyl moiety, which introduces a strained cyclopropane ring into the molecule. This structural feature not only increases the compound's stability but also imparts unique electronic and steric properties that are valuable in various chemical reactions and biological applications.

Recent studies have highlighted the potential of 2-[(1-Cyclopropylethyl)Amino]Cyclohexan-1-Ol as a precursor in the synthesis of bioactive molecules. Its ability to participate in nucleophilic substitutions and other organic reactions makes it an ideal building block for constructing complex molecules with therapeutic potential. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents, where its structural versatility plays a crucial role.

In addition to its synthetic applications, 2-[(1-Cyclopropylethyl)Amino]Cyclohexan-1-Ol has been studied for its pharmacokinetic properties. Understanding how this compound behaves in biological systems is essential for its potential use in drug delivery systems. Recent findings suggest that its lipophilic nature and metabolic stability could enhance drug bioavailability, making it a promising candidate for further pharmacological investigations.

The synthesis of 2-[(1-Cyclopropylethyl)Amino]Cyclohexan-1-Ol involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. These processes require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic pathways, making the compound more accessible for large-scale production and subsequent studies.

Moreover, the compound's interaction with biological systems has been a focal point of recent research. Studies have demonstrated that 2-[(1-Cyclopropylethyl)Amino]Cyclohexan-1-Ol exhibits selectivity towards certain enzymes and receptors, indicating its potential as a lead compound in drug discovery programs. Its ability to modulate cellular signaling pathways without significant cytotoxicity further underscores its therapeutic promise.

In conclusion, 2-[(1-Cyclopropylethyl)Amino]Cyclohexan-1-Ol (CAS No: 1218211-83-6) is a chemically intriguing compound with diverse applications in organic synthesis and pharmacology. Its unique structure, coupled with favorable pharmacokinetic properties, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to unravel its full potential, this compound is likely to play an increasingly important role in advancing medical science.